Cas no 1192547-93-5 (3-Methyl-4-(2-methylthiophenyl)benzoic Acid)

• Product Name: 3-Methyl-4-(2-methylthiophenyl)benzoic Acid
• CAS No: 1192547-93-5
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• MDL: MFCD18320453
• CID: 1037756
• PubChem ID: 53226355
• Update Time: 2025-09-22

3-Methyl-4-(2-methylthiophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2'-(methylthio)-[1,1'-biphenyl]-4-carboxylic acid
• 3-methyl-4-(2-methylthiophen-3-yl)benzoic acid
• MFCD18320453
• BS-19984
• SCHEMBL13601591
• 2-Methyl-2'-(methylthio)-[1,1'-biphenyl]-4-carboxylicacid
• 3-METHYL-4-(2-METHYLTHIOPHENYL)BENZOIC ACID
• 3-methyl-4-(2-methylsulfanylphenyl)benzoic acid
• 1192547-93-5
• [1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-2'-(methylthio)-
• 3-Methyl-4-(2-methylthiophenyl)benzoic Acid

• MDL： MFCD18320453
• Inchi： 1S/C15H14O2S/c1-10-9-11(15(16)17)7-8-12(10)13-5-3-4-6-14(13)18-2/h3-9H,1-2H3,(H,16,17)
• InChI Key： JMUPUJNJABNZOW-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 258.07145086g/mol
• Monoisotopic Mass: 258.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives